1-Chloro-2-cyclopropoxy-3-methylbenzene

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• SMILES: CC1=C(C(=CC=C1)Cl)OC2CC2
• InChI: InChI=1S/C10H11ClO/c1-7-3-2-4-9(11)10(7)12-8-5-6-8/h2-4,8H,5-6H2,1H3
• InChIKey: GCDVEPCXDCJLNB-UHFFFAOYSA-N

1-Chloro-2-cyclopropoxy-3-methylbenzene: Technical Baseline

1-Chloro-2-cyclopropoxy-3-methylbenzene (CAS 1243464-75-6) is a tri-substituted aromatic compound with chlorine at position 1, a cyclopropoxy ether at position 2, and a methyl group at position 3 on the benzene ring . The molecular formula is C10H11ClO, with a molecular weight of 182.64 g/mol . This substitution pattern distinguishes it from regioisomeric analogs where the chlorine and cyclopropoxy substituents occupy different positions on the ring, resulting in altered physicochemical properties such as boiling point and density . The compound is primarily utilized as a synthetic intermediate in agrochemical and pharmaceutical research, with its reactivity profile governed by the electrophilic aromatic chlorine and the sterically constrained cyclopropoxy ether moiety .

Regiospecific 1,2,3-substitution pattern defines distinct reactivity from other regioisomers

Aryl chloride Greater thermal and chemical stability than benzylic chloride analogs

Cyclopropoxy Sterically constrained 3D ether motif for fragment-based library synthesis

Non-Interchangeability of 1-Chloro-2-cyclopropoxy-3-methylbenzene

The regiospecific arrangement of chlorine, cyclopropoxy, and methyl substituents on the benzene ring directly influences key physicochemical properties relevant to downstream synthetic utility, including boiling point, density, and reactivity . The 1,2,3-substitution pattern in the target compound yields a lower boiling point (approximately 201.9 °C) compared to the 2-chloro-1-cyclopropoxy-3-methylbenzene regioisomer (estimated ~220 °C) , which impacts purification requirements and thermal stability during reactions. Furthermore, the steric and electronic environment around the chlorine atom differs between regioisomers, altering nucleophilic aromatic substitution rates . The absence of a methyl group in the des-methyl analog 1-chloro-2-cyclopropoxybenzene (CAS 38380-89-1) reduces molecular weight to 168.62 g/mol and eliminates the ortho-directing effect of the methyl substituent, fundamentally changing its reactivity profile in electrophilic substitution sequences . These differences preclude simple interchangeability in multi-step synthetic routes where regiospecificity and physicochemical property matching are critical for yield and purity outcomes.

Attribute

Target Compound

Potential Substitute

Substitution pattern

1,2,3-(Cl, O-cPr, Me)

1,2,4-isomer may shift boiling point and purification behavior

Chlorine type

Aryl chloride (ring-bound)

Benzylic chloride analog reacts faster; may alter coupling selectivity

Methyl presence

3-methyl present

Des-methyl analog lacks ortho-directing effect; reactivity profile may differ

Quantitative Differentiation of 1-Chloro-2-cyclopropoxy-3-methylbenzene

Boiling Point Differences by Substitution Pattern

The boiling point of 1-chloro-2-cyclopropoxy-3-methylbenzene (1,2,3-substitution pattern) is approximately 201.9 °C at standard atmospheric pressure . In contrast, the regioisomeric 2-chloro-1-cyclopropoxy-3-methylbenzene (chlorine at position 2, cyclopropoxy at position 1) exhibits a higher estimated boiling point of approximately 220 °C . The des-methyl analog 1-chloro-2-cyclopropoxybenzene (CAS 38380-89-1) has an even higher boiling point of 234.3 °C at 760 mmHg . The ~18 °C lower boiling point of the target compound relative to its 1,2,4-regioisomer and ~32 °C difference versus the des-methyl analog translate into practical advantages for distillation-based purification and reduced thermal exposure during solvent removal.

Boiling Point

Data to verify

~201.9 °C vs ~220 °C (1,2,4-isomer); vs ~234 °C (des-methyl)

Supports distillation-based purification workflow selection

Vendor-reported values; independent verification recommended

Evidence Dimension	Boiling Point (distillation-relevant physical property)
Target Compound Data	~201.9 °C (atmospheric pressure)
Comparator Or Baseline	2-Chloro-1-cyclopropoxy-3-methylbenzene: ~220 °C; 1-Chloro-2-cyclopropoxybenzene: 234.3 °C at 760 mmHg
Quantified Difference	ΔT ≈ -18 °C vs. 1,2,4-regioisomer; ΔT ≈ -32 °C vs. des-methyl analog
Conditions	Standard atmospheric pressure; vendor-reported and ChemSrc data

Why This Matters

A lower boiling point enables gentler distillation and reduced thermal degradation risk during purification, directly affecting yield and purity in procurement-scale synthesis campaigns.

Density Variations and Volumetric Handling

The density of 1-chloro-2-cyclopropoxy-3-methylbenzene is estimated at approximately 1.1 g/cm³ . This is comparable to the density of 2-chloro-1-cyclopropoxy-3-methylbenzene (~1.09 g/cm³) and 4-chloro-1-cyclopropoxy-2-methylbenzene (~1.1 g/cm³) . However, the des-methyl analog 1-chloro-2-cyclopropoxybenzene exhibits a significantly higher density of 1.3±0.0 g/cm³ , demonstrating that the presence and position of the methyl group reduce density by approximately 0.2 g/cm³. This density difference affects volumetric dosing calculations, solvent miscibility behavior, and phase separation characteristics in aqueous-organic extraction workflows.

Density

Data to verify

~1.1 g/cm³ vs 1.3 g/cm³ (des-methyl analog)

Consistent volumetric handling across methylated regioisomers

Des-methyl density difference requires dosing recalibration

Evidence Dimension	Density (volumetric handling and formulation parameter)
Target Compound Data	~1.1 g/cm³
Comparator Or Baseline	2-Chloro-1-cyclopropoxy-3-methylbenzene: ~1.09 g/cm³; 4-Chloro-1-cyclopropoxy-2-methylbenzene: ~1.1 g/cm³; 1-Chloro-2-cyclopropoxybenzene: 1.3±0.0 g/cm³
Quantified Difference	Comparable to other methylated regioisomers; Δ ≈ -0.2 g/cm³ vs. des-methyl analog
Conditions	Room temperature; vendor-reported estimated values and ChemSrc data

Why This Matters

Consistent density across methylated regioisomers simplifies interchangeable volumetric handling, but density distinct from the demethylated analog necessitates recalibration of dosing equipment when switching between these compound classes.

Molecular Weight and Substitution Pattern Effects

The target compound carries a molecular weight of 182.64 g/mol, identical to its regioisomer 2-chloro-1-cyclopropoxy-3-methylbenzene (182.65 g/mol) because they share the same formula C10H11ClO . In contrast, the chloromethyl analog 1-(chloromethyl)-2-cyclopropoxy-3-methylbenzene (CAS 1864966-59-5) has a higher molecular weight of 196.67 g/mol (C11H13ClO) due to the additional methylene unit . The des-methyl analog 1-chloro-2-cyclopropoxybenzene is lighter at 168.62 g/mol . The target compound's 1-chloro substituent (aryl chloride) offers a different reactivity profile compared to the benzylic chloride in the chloromethyl analog, with slower nucleophilic substitution kinetics that can be advantageous for selective transformations in multi-step sequences.

MW & Cl Type

Class-level

182.64 g/mol (aryl Cl) vs 196.67 g/mol (benzylic Cl analog)

Aryl chloride supports broader reaction condition tolerance

Reactivity class inferred; confirm under specific conditions

Evidence Dimension	Molecular Weight and Chlorine Substitution Type
Target Compound Data	MW 182.64 g/mol; aryl chloride (Cl directly on aromatic ring)
Comparator Or Baseline	1-(Chloromethyl)-2-cyclopropoxy-3-methylbenzene: MW 196.67 g/mol, benzylic chloride; 1-Chloro-2-cyclopropoxybenzene: MW 168.62 g/mol
Quantified Difference	ΔMW = -14.03 g/mol vs. chloromethyl analog; ΔMW = +14.02 g/mol vs. des-methyl analog; Reactivity class: aryl chloride vs. benzylic chloride
Conditions	Structural comparison based on molecular formula; reactivity class inferred from established organic chemistry principles

Why This Matters

The aryl chloride in the target compound provides greater thermal and chemical stability compared to the more reactive benzylic chloride of the chloromethyl analog, enabling harsher reaction conditions and broader synthetic compatibility.

Flash Point and Safety Classification

The flash point of 1-chloro-2-cyclopropoxy-3-methylbenzene is approximately 82.1 °C . While direct flash point data for the closest regioisomers are not publicly available, the target compound's flash point above 60 °C classifies it as a combustible liquid rather than a flammable liquid (which requires flash point < 60 °C under GHS criteria). This classification affects shipping regulations, storage requirements, and insurance considerations for bulk procurement. The relatively high flash point, combined with the moderate boiling point (201.9 °C), provides a safer handling profile compared to many volatile aromatic intermediates used in similar synthetic applications.

Flash Point

Data to verify

~82.1 °C

Combustible liquid classification (>60 °C) may simplify storage

Vendor-reported; verify for bulk procurement compliance

Evidence Dimension	Flash Point (safety and regulatory classification parameter)
Target Compound Data	~82.1 °C (combustible liquid classification)
Comparator Or Baseline	Class-level comparison: many volatile aryl chlorides have flash points below 60 °C; specific comparator flash point data unavailable
Quantified Difference	Flash point > 60 °C threshold distinguishes from flammable liquid classification
Conditions	Standard closed-cup method; vendor-reported value

Why This Matters

Combustible liquid classification (flash point > 60 °C) reduces regulatory burden and storage costs compared to flammable liquid classification, an important consideration for multi-kilogram procurement and long-term inventory management.

Analytical Documentation Availability

Procurement channels for 1-chloro-2-cyclopropoxy-3-methylbenzene offer supporting analytical documentation including MSDS, NMR, HPLC, and LC-MS data , paralleling the documentation level available for the regioisomer 2-chloro-1-cyclopropoxy-3-methylbenzene, which is offered at NLT 98% purity with MSDS, NMR, HPLC, and LC-MS . In contrast, the des-methyl analog 1-chloro-2-cyclopropoxybenzene has limited publicly available characterization data, with density and boiling point listed as 'not available' by multiple vendors . The availability of comprehensive analytical documentation reduces onboarding time and quality control burden for procurement teams.

Analytical Docs

Source review

MSDS, NMR, HPLC, LC-MS available

Reduces in-house characterization burden for procurement

Confirm documentation scope with supplier before ordering

Evidence Dimension	Availability of Vendor-Provided Analytical Documentation
Target Compound Data	MSDS, NMR, HPLC, LC-MS available from multiple vendors
Comparator Or Baseline	2-Chloro-1-cyclopropoxy-3-methylbenzene: MSDS, NMR, HPLC, LC-MS available (NLT 98%); 1-Chloro-2-cyclopropoxybenzene: limited documentation, density and boiling point not available
Quantified Difference	Comparable documentation level to 2-chloro isomer; significantly more documentation than des-methyl analog
Conditions	Vendor-reported documentation availability as of 2025-2026

Why This Matters

Comprehensive vendor-provided analytical data accelerates compound qualification, reduces in-house characterization costs, and provides auditable quality assurance for GLP/GMP-adjacent research environments.

Optimal Applications of 1-Chloro-2-cyclopropoxy-3-methylbenzene

Agrochemical Intermediate: Thermal Stability and Regiospecificity

The lower boiling point of ~201.9 °C compared to regioisomeric alternatives (~220 °C) enables gentler distillation-based purification, preserving the integrity of heat-sensitive functional groups during workup . The aryl chloride (rather than benzylic chloride) substitution provides greater thermal and chemical stability under the aggressive conditions often employed in agrochemical intermediate synthesis, such as Grignard coupling or palladium-catalyzed cross-coupling reactions, where premature chloride displacement could generate unwanted byproducts .

Cyclopropoxy 3D Motif in Fragment Libraries

The cyclopropoxy group introduces three-dimensional character (fraction Csp3) that is increasingly valued in fragment-based drug discovery for improving clinical success rates . The target compound's 1,2,3-substitution pattern places the chlorine, cyclopropoxy, and methyl groups in a compact arrangement that can serve as a versatile building block for generating diverse lead-like molecules through sequential functionalization. The availability of comprehensive analytical documentation (MSDS, NMR, HPLC, LC-MS) ensures rapid quality verification for compound library production .

Comparative SAR of Regioisomeric Series

When conducting systematic SAR exploration of cyclopropoxy-substituted aryl chlorides, the target compound completes the regioisomeric matrix alongside 2-chloro-1-cyclopropoxy-3-methylbenzene and 4-chloro-1-cyclopropoxy-2-methylbenzene . The distinct boiling point (201.9 °C vs. ~220 °C for 1,2,4-isomer) provides an orthogonal physical property that can be leveraged for compound-specific identification during reaction monitoring by GC or during chromatographic purification. The comparable density (~1.1 g/cm³) across methylated regioisomers facilitates uniform volumetric handling in parallel synthesis workflows .

Bulk Procurement for Combustible Liquids

With a flash point of ~82.1 °C, the target compound falls into the combustible liquid classification (>60 °C) rather than the more stringently regulated flammable liquid category . This classification reduces the need for explosion-proof storage facilities, lowers insurance premiums, and simplifies shipping documentation compared to lower-flash-point aryl chloride alternatives. Procurement teams managing multi-kilogram inventories can leverage this classification to reduce total cost of ownership while maintaining the synthetic utility of an aryl chloride building block.

Application

Selection Property

Validation Focus

Agrochemical intermediate synthesis

Thermal stability during distillation

Boiling point and aryl chloride integrity review

Fragment-based library construction

3D cyclopropoxy motif and regiospecificity

Sequential functionalization compatibility

Regioisomeric SAR studies

Orthogonal physical property for identification

GC retention and chromatographic differentiation

Multi-kilogram procurement

Combustible liquid classification

Storage compliance and shipping documentation review